Cas no 1361725-38-3 (4'-Chloro-2,3-dichloro-3'-methyl-biphenyl)

• Product Name: 4'-Chloro-2,3-dichloro-3'-methyl-biphenyl
• CAS No: 1361725-38-3
• MF: C₁₃H₉Cl₃
• MW: 271.56956076622
• CID: 4993369
• Update Time: 2025-05-21

4'-Chloro-2,3-dichloro-3'-methyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Chloro-2,3-dichloro-3'-methyl-biphenyl

• Inchi： 1S/C13H9Cl3/c1-8-7-9(5-6-11(8)14)10-3-2-4-12(15)13(10)16/h2-7H,1H3
• InChI Key： HWKTWXWNXNPVPT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)C1C=CC=C(C=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 231
• XLogP3: 5.8
• Topological Polar Surface Area: 0

Additional information on 4'-Chloro-2,3-dichloro-3'-methyl-biphenyl

Introduction to 4'-Chloro-2,3-dichloro-3'-methyl-biphenyl (CAS No. 1361725-38-3)

4'-Chloro-2,3-dichloro-3'-methyl-biphenyl, identified by its CAS number 1361725-38-3, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This biphenyl derivative, characterized by its chlorinated and methylated substituents, exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in the development of advanced materials and bioactive molecules.

The molecular structure of 4'-Chloro-2,3-dichloro-3'-methyl-biphenyl consists of two benzene rings connected by a central carbon-carbon bond, with specific chlorine and methyl groups attached at designated positions. This arrangement imparts distinct electronic and steric properties to the compound, which are critical for its potential use in electronic devices, agrochemicals, and pharmaceutical intermediates. The presence of multiple chlorine atoms enhances its reactivity, making it a versatile building block for further chemical modifications.

In recent years, the study of halogenated biphenyls has expanded considerably due to their broad spectrum of applications. 4'-Chloro-2,3-dichloro-3'-methyl-biphenyl has been explored in various contexts, including its role as a precursor in synthesizing more complex organic molecules. Researchers have leveraged its structural features to develop novel compounds with enhanced stability and functionality. For instance, its derivatives have shown promise in the creation of liquid crystals and organic semiconductors, where precise control over molecular alignment and charge transport is essential.

The pharmaceutical industry has also shown interest in 4'-Chloro-2,3-dichloro-3'-methyl-biphenyl due to its potential as an intermediate in drug synthesis. Its halogenated structure allows for selective functionalization, enabling the development of molecules with targeted biological activities. While current research does not indicate direct therapeutic applications for the compound itself, its role in generating pharmacologically relevant derivatives is noteworthy. Studies have focused on modifying its chloro and methyl groups to optimize interactions with biological targets, such as enzymes and receptors.

One of the most compelling aspects of 4'-Chloro-2,3-dichloro-3'-methyl-biphenyl is its versatility in synthetic chemistry. The chlorine atoms serve as reactive sites for nucleophilic substitution reactions, allowing chemists to introduce diverse functional groups. This flexibility has been exploited in the synthesis of complex heterocyclic compounds, which are prevalent in modern medicinal chemistry. Additionally, the methyl group at the 3' position influences the compound's conformational dynamics, affecting its solubility and reactivity in different environments.

Recent advancements in computational chemistry have further illuminated the potential of 4'-Chloro-2,3-dichloro-3'-methyl-biphenyl. Molecular modeling studies have predicted novel derivatives with improved properties for use in photovoltaic cells and other optoelectronic devices. These simulations highlight the compound's ability to serve as a scaffold for designing materials with tailored energy levels and electron affinities. Such findings underscore its significance beyond traditional pharmaceutical applications.

The environmental impact of halogenated biphenyls is another area of active investigation. While 4'-Chloro-2,3-dichloro-3'-methyl-biphenyl itself is not classified as a persistent organic pollutant, understanding its degradation pathways and ecological behavior is crucial. Research suggests that under certain conditions, it can undergo metabolic transformations that yield less hazardous byproducts. This information is vital for ensuring safe handling and disposal practices in industrial settings.

In conclusion,4'-Chloro-2,3-dichloro-3'-methyl-biphenyl (CAS No. 1361725-38-3) represents a fascinating compound with multifaceted applications across chemistry and related fields. Its unique structural features enable diverse functionalizations, making it a valuable tool for synthetic chemists. As research continues to uncover new possibilities for this molecule and its derivatives,4'-Chloro-2,3-dichloro-3'-methyl-biphenyl is poised to play an increasingly important role in both academic studies and industrial innovations.